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Compound of Interest

Compound Name: 4-cyano-N,N-dimethylbenzamide

Cat. No.: B1285705 Get Quote

Disclaimer: A comprehensive, verified Material Safety Data Sheet (MSDS) for 4-cyano-N,N-
dimethylbenzamide (CAS: 24167-50-8) is not readily available in public databases. This guide

has been compiled from limited information from chemical suppliers and general safety

principles for related chemical classes, namely aromatic amides and nitriles. The information

herein should be used as a preliminary reference only and is not a substitute for a

manufacturer-provided Safety Data Sheet (SDS). All laboratory work involving this compound

must be preceded by a thorough, specific risk assessment.

This technical guide provides an overview of the known properties and inferred safety

considerations for 4-cyano-N,N-dimethylbenzamide, designed for researchers, scientists, and

professionals in drug development. Due to the scarcity of detailed public data, this document

emphasizes general safety protocols and highlights areas where specific information is lacking.

Physicochemical Properties
The fundamental physical and chemical characteristics of a compound are essential for its safe

handling and use in experimental settings. The available data for 4-cyano-N,N-
dimethylbenzamide is summarized below.
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Property Value Source

Molecular Formula C₁₀H₁₀N₂O PubChem[1]

Molecular Weight 174.20 g/mol PubChem[1]

CAS Number 24167-50-8 BLD Pharm[2], PubChem[1]

Appearance Solid (presumed) General chemical knowledge

Storage
Sealed in dry, room

temperature
BLD Pharm[2]

Hazard Identification and Classification
A definitive Globally Harmonized System (GHS) classification for 4-cyano-N,N-
dimethylbenzamide is not available. However, information on related compounds, such as

N,N-dimethylbenzamide, suggests that it may be harmful if swallowed and may cause skin,

eye, and respiratory irritation.[3][4][5][6] A "Warning" signal word has been associated with the

compound by some suppliers, but without specific hazard statements.

Given the presence of a cyano group, while generally less toxic than inorganic cyanide salts,

the possibility of hazardous decomposition or metabolism cannot be entirely ruled out without

specific toxicological data.[7][8] Aromatic amides and amines can also present long-term health

risks.[9][10][11]

The following diagram illustrates a general workflow for assessing the hazards of a chemical

with limited safety information.
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General Hazard Assessment Workflow for Compounds with Limited Data
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Caption: A workflow for hazard assessment when a specific SDS is unavailable.
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Handling and Storage
Prudent laboratory practices are paramount when handling chemicals with incomplete safety

profiles.

Engineering Controls:

Work in a well-ventilated area, preferably within a certified chemical fume hood.[3][12]

Ensure easy access to an eyewash station and safety shower.[3][12]

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield where splashing is possible.[3][12]

Skin Protection: A lab coat and chemical-resistant gloves (e.g., nitrile) are essential.[3][12]

Respiratory Protection: If dust or aerosols are likely to be generated, a NIOSH-approved

respirator is recommended.[3][12]

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.[2][3]

Keep away from incompatible materials such as strong oxidizing agents.[3][4][5]

The following diagram outlines a logical flow for the safe handling of a chemical like 4-cyano-
N,N-dimethylbenzamide.
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Safe Handling Workflow

Pre-Handling:
- Conduct Risk Assessment

- Review Available Data
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- Avoid Inhalation and Contact
- Use Appropriate Tools

Post-Handling:
- Decontaminate Work Area
- Dispose of Waste Properly

Storage:
- Tightly Sealed Container

- Cool, Dry, Well-Ventilated Area
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Caption: A general workflow for the safe handling of laboratory chemicals.

First Aid Measures
In the event of exposure, immediate and appropriate first aid is critical. The following measures

are based on general principles for handling irritant chemicals.
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Exposure Route First Aid Measures

Inhalation
Move the individual to fresh air. If breathing is

difficult, seek immediate medical attention.[3][5]

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing. If irritation persists, seek medical

attention.[3][5]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids. Seek immediate medical attention.[3][5]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[3][5]

The decision-making process for administering first aid is illustrated in the following diagram.
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First Aid Decision Tree for Chemical Exposure

Exposure Occurs

Route of Exposure?

Inhalation

Airborne

Skin/Eye Contact
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Ingestion

Oral

Move to Fresh Air Flush with Water Rinse Mouth
Do NOT Induce Vomiting

Seek Immediate
Medical Attention
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Caption: A decision tree for initial first aid response to chemical exposure.

Toxicological Information
No specific toxicological data, such as LD50 or LC50 values, for 4-cyano-N,N-
dimethylbenzamide has been found in the public domain. The toxicological properties have

not been fully investigated. As a general precaution, this compound should be handled as a

potentially hazardous substance.
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Experimental Protocols
Detailed experimental protocols for toxicological or safety assessments of 4-cyano-N,N-
dimethylbenzamide are not publicly available. Standard methodologies such as those outlined

by the Organisation for Economic Co-operation and Development (OECD) for testing of

chemicals would be appropriate for a thorough evaluation.

In conclusion, while 4-cyano-N,N-dimethylbenzamide is commercially available, its safety

profile is not well-documented publicly. Researchers and drug development professionals must

exercise a high degree of caution, implement stringent safety protocols, and are strongly

advised to obtain a comprehensive Safety Data Sheet from their supplier before commencing

any work with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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